N-1,3-benzodioxol-5-yl-2-methoxy-4-(trifluoromethyl)benzamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-methoxy-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C16H12F3NO4/c1-22-13-6-9(16(17,18)19)2-4-11(13)15(21)20-10-3-5-12-14(7-10)24-8-23-12/h2-7H,8H2,1H3,(H,20,21)
• InChI Key: DJMNRCASTUDFDJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(F)(F)F)C(=O)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H12F3NO4
• Molecular Weight: 339.26 g/mol

Description

N-1,3-benzodioxol-5-yl-2-methoxy-4-(trifluoromethyl)benzamide, also known as BDF 525, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-1,3-benzodioxol-5-yl-2-methoxy-4-(trifluoromethyl)benzamide 525 is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways. Specifically, N-1,3-benzodioxol-5-yl-2-methoxy-4-(trifluoromethyl)benzamide 525 has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory prostaglandins. It has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects
N-1,3-benzodioxol-5-yl-2-methoxy-4-(trifluoromethyl)benzamide 525 has been found to exhibit a range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, N-1,3-benzodioxol-5-yl-2-methoxy-4-(trifluoromethyl)benzamide 525 has been shown to inhibit platelet aggregation, suggesting that it could be useful in the prevention of thrombosis. It has also been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-1,3-benzodioxol-5-yl-2-methoxy-4-(trifluoromethyl)benzamide 525 in lab experiments is that it has been well-characterized in terms of its chemical properties and synthesis method. Additionally, its potential as a therapeutic agent makes it an interesting compound to study. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-1,3-benzodioxol-5-yl-2-methoxy-4-(trifluoromethyl)benzamide 525. One area of interest is its potential as a therapeutic agent for inflammatory diseases and cancer. Further studies are needed to determine the optimal dosage and administration route for these applications. Additionally, more research is needed to fully understand the mechanism of action of N-1,3-benzodioxol-5-yl-2-methoxy-4-(trifluoromethyl)benzamide 525 and its effects on other signaling pathways and enzymes. Finally, studies on the pharmacokinetics and toxicity of N-1,3-benzodioxol-5-yl-2-methoxy-4-(trifluoromethyl)benzamide 525 are needed to determine its safety and efficacy in humans.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-2-methoxy-4-(trifluoromethyl)benzamide 525 has been studied for its potential as an anti-inflammatory and anti-cancer agent. In one study, N-1,3-benzodioxol-5-yl-2-methoxy-4-(trifluoromethyl)benzamide 525 was found to inhibit the production of pro-inflammatory cytokines in human monocytes, suggesting that it could be useful in the treatment of inflammatory diseases. Additionally, N-1,3-benzodioxol-5-yl-2-methoxy-4-(trifluoromethyl)benzamide 525 has been shown to inhibit the growth of cancer cells in vitro, indicating that it may have anti-cancer properties.